(Z)-2-(2-chlorobenzylidene)-6-methoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-chlorophenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C16H11ClO3/c1-19-11-6-7-12-14(9-11)20-15(16(12)18)8-10-4-2-3-5-13(10)17/h2-9H,1H3/b15-8-
• InChI Key: NBZNDVAGPBKVQJ-NVNXTCNLSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3Cl)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3Cl)/O2
• Molecular Formula: C16H11ClO3
• Molecular Weight: 286.71 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study describes the synthesis of new coumarin derivatives through the reaction of 7-amino-4-methylcoumarin with a number of organic halides. Another study discusses the preparation of benzohydrazone derivatives through the condensation of substituted aromatic aldehydes with furan-2(3H)-ones.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as X-ray diffraction. For example, a study reports that 3-(2-Chlorobenzylidene)-5-(p-tolyl)furan-2(3H)-one crystallizes with Z = 8 and Z’ = 2, and the structure at 100 K has orthorhombic (Pna21) symmetry.

Scientific Research Applications

Material Science Applications

Benzofuran derivatives have been studied for their potential in material science, especially in the creation of novel polymeric materials. For instance, fully bio-based benzoxazine monomers derived from guaiacol and furfurylamine, which are structurally related to benzofuran, have been synthesized and shown to undergo homogeneous copolymerization. These monomers demonstrate an accelerating effect on the curing process, improvement in the cross-linking density, and enhancement of thermal properties of the resulting polymers (Wang et al., 2012). Additionally, Zn(II)-chelated complexes based on functionalized benzothiazole derivatives, another benzofuran-related compound, have been explored for their white-light emission capabilities and potential in electroluminescent devices (Roh et al., 2009).

Synthetic Chemistry and Catalysis

Benzofuran derivatives are valuable in synthetic chemistry for their role as intermediates in the synthesis of complex organic molecules. For example, reactions of vinylcarbenoids with benzaldehydes, involving benzofuran derivatives, have been explored for the formation of vinylcarbonyl ylides followed by ring closure to oxiranes and dihydrofurans. These reactions demonstrate the utility of benzofuran compounds in synthesizing cyclic organic structures, which could have further applications in pharmaceuticals and materials science (Hamaguchi et al., 2000).

Pharmacology and Biological Applications

While specific pharmacological applications of "(Z)-2-(2-chlorobenzylidene)-6-methoxybenzofuran-3(2H)-one" were not identified in the search, related compounds have been studied for their biological activities. Benzothiazole-derived Schiff bases, for instance, have been synthesized and investigated for their antibacterial properties against various pathogenic strains. Such studies indicate the potential for benzofuran derivatives to serve as frameworks for developing new antibacterial agents (Chohan et al., 2003).